Cas no 930747-70-9 (1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide)

• Product Name: 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide
• CAS No: 930747-70-9
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 5860267
• PubChem ID: 17430680
• Update Time: 2025-10-29

1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 930747-70-9
• EN300-26601210
• 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide
• AKOS001094832
• Z74733105

• Inchi： 1S/C18H16N4O3S/c23-18(17-13-19-14-22(17)16-9-5-2-6-10-16)20-21-26(24,25)12-11-15-7-3-1-4-8-15/h1-14,21H,(H,20,23)/b12-11+
• InChI Key： MCOXQJGXMOQNPX-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NNC(C1=CN=CN1C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 368.09431156g/mol
• Monoisotopic Mass: 368.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide

Recent Advances in the Study of 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide (CAS: 930747-70-9)

The compound 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide (CAS: 930747-70-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique structural features, including the imidazole and hydrazide moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide exhibits strong inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity, providing valuable insights into its potential as a targeted therapeutic agent.

Another significant advancement in the study of this compound involves its synthesis and optimization. A recent paper in Organic & Biomolecular Chemistry (2024) described a novel synthetic route for 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide, which improves yield and purity while reducing the number of synthetic steps. This development is particularly important for scaling up production for preclinical and clinical studies. The authors also explored structure-activity relationships (SAR) by synthesizing analogs, identifying key functional groups that enhance biological activity.

In addition to its kinase inhibitory properties, preliminary studies suggest that 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide may have applications in combating antimicrobial resistance. A 2023 study in Bioorganic Chemistry reported that the compound exhibits moderate activity against multidrug-resistant bacterial strains, possibly through interference with bacterial cell wall synthesis. While further validation is needed, these findings open new avenues for the compound's use in infectious disease therapeutics.

Despite these promising results, challenges remain in the development of 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide as a viable drug candidate. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating formulation improvements or structural modifications. Ongoing research is focused on addressing these limitations while maintaining the compound's efficacy and selectivity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1-phenyl-N'-(2-phenylethenesulfonyl)-1H-imidazole-5-carbohydrazide (CAS: 930747-70-9) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and potential for optimization make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanisms of action, improving its pharmacokinetic properties, and exploring its applications in various disease models. The compound's progress will be closely monitored by the scientific community, as it may pave the way for new treatments in oncology, inflammation, and infectious diseases.